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Compound of Interest

1,4,7-Triazacyclononane
Compound Name:
trihydrochloride

Cat. No.: B1333404

For laboratory personnel, including researchers, scientists, and drug development
professionals, the proper handling and disposal of chemical waste are paramount to ensuring a
safe working environment and regulatory compliance. This guide provides detailed procedures
for the safe disposal of 1,4,7-Triazacyclononane trihydrochloride, a compound that requires
careful management due to its hazardous properties.

Hazard Identification and Safety Precautions

1,4,7-Triazacyclononane trihydrochloride is classified as a substance that causes severe
skin burns and eye damage.[1][2][3][4][5] Therefore, strict adherence to safety protocols is
mandatory during handling and disposal.

Personal Protective Equipment (PPE): Before handling the compound, ensure the following
PPE is worn:

e Gloves: Chemical-resistant gloves.
» Protective Clothing: A lab coat or other protective garments.
o Eye/Face Protection: Safety glasses with side shields or a face shield.[1][6]

Always work in a well-ventilated area, preferably under a chemical fume hood, to avoid
inhalation of dust or fumes.[1][5]
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Step-by-Step Disposal Procedure

The disposal of 1,4,7-Triazacyclononane trihydrochloride must be conducted in accordance
with all federal, state, and local regulations.[1][4][5][7] Chemical waste generators are
responsible for determining if a discarded chemical is classified as hazardous waste.[1][5]

o Waste Collection:

o Collect waste 1,4,7-Triazacyclononane trihydrochloride, including any contaminated
materials (e.g., paper towels, gloves), in a designated and properly labeled hazardous
waste container.[1][8]

o The container must be tightly closed and stored in a cool, dry, and well-ventilated area,
away from incompatible substances.[1][3][9]

o Waste Classification:

o Consult US EPA guidelines (40 CFR 261.3) and relevant state and local regulations to
determine the appropriate hazardous waste classification.[1]

e Disposal Method:

o The primary recommended method for disposal is through an approved waste disposal
plant.[1]

o Incineration in a chemical incinerator equipped with an afterburner and scrubber system
may be a suitable option.[4]

o Do not dispose of the chemical down the drain or into the environment.[1][5][8]
e Container Disposal:

o Empty containers should not be reused.[1] They should be disposed of as unused product
in the same manner as the chemical waste.[1]

Spill and Accidental Release Measures

In the event of a spill:
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o Evacuate: Keep unprotected personnel away from the spill area.[8]

e Ventilate: Ensure adequate ventilation.[1]

» Contain: Prevent further leakage or spillage if it is safe to do so.[1][8]
o Clean-up:

o For solid spills, carefully sweep or vacuum up the material and place it into a suitable,
labeled disposal container.[1]

o Avoid generating dust.[1][8]

o For solutions, absorb the spill with an inert material (e.g., sand, earth) and place it in a
disposal container.[1][4][7]

o Consult Regulations: Refer to local regulations for proper disposal of the collected spill
material.[1]

Summary of Key Data

The following table summarizes the pertinent hazard and physical property data for 1,4,7-
Triazacyclononane trihydrochloride.

Property Value Reference

H314: Causes severe skin
GHS Hazard Statements [1]1[3][4]
burns and eye damage

GHS Signal Word Danger [1112114]
Melting Point 274-284°C [1]
Solubility in Water 50 mg/ml [1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1,4,7-
Triazacyclononane trihydrochloride.
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Start: Waste 1,4,7-Triazacyclononane
Trihydrochloride Generated

:

Wear Appropriate PPE:
- Chemical-resistant gloves
- Protective clothing
- Eyel/face protection

Collect waste in a
labeled, sealed container

Accidental Spill Occurs

Classify waste according to Contain and clean up spill
local, state, and federal regulations using inert absorbent material

Dispose of waste through an

approved hazardous waste facility

End: Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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